Cas no 2228696-98-6 (1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one)

• Product Name: 1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
• CAS No: 2228696-98-6
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 5951928
• PubChem ID: 67808375
• Update Time: 2025-06-08

1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one
• EN300-1735950
• SCHEMBL9263771
• 2228696-98-6

• Inchi： 1S/C9H8O4/c1-2-6(11)9-7(12)3-5(10)4-8(9)13/h2-4,10,12-13H,1H2
• InChI Key： ULIDDLFTSSNYRW-UHFFFAOYSA-N
• SMILES： OC1C=C(C=C(C=1C(C=C)=O)O)O

Computed Properties

• Exact Mass: 180.04225873g/mol
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Phloroglucinols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Phloroglucinols and derivatives

Additional information on 1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one

Introduction to 1-(2,4,6-Trihydroxyphenyl)prop-2-en-1-one (CAS No. 2228696-98-6)

1-(2,4,6-Trihydroxyphenyl)prop-2-en-1-one, with the CAS number 2228696-98-6, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and biochemistry. This compound is characterized by its aromatic ring substituted with three hydroxyl groups and a propenone moiety, which endows it with a range of interesting properties and biological activities.

The chemical structure of 1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one is notable for its conjugated system, which allows for the delocalization of electrons. This feature contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of multiple hydroxyl groups also imparts significant polarity and hydrogen-bonding capabilities, which can influence its solubility and interaction with biological systems.

Recent research has explored the potential of 1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one in various therapeutic applications. One area of particular interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one has been investigated for its antioxidant properties. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in a wide range of diseases including cardiovascular disorders and neurodegenerative conditions. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage.

The cytotoxicity of 1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one has also been evaluated in several studies. Initial findings suggest that it exhibits selective cytotoxicity against certain cancer cell lines while sparing normal cells. This selective toxicity could be attributed to its ability to induce apoptosis through the modulation of specific signaling pathways. Further research is needed to fully understand the mechanisms underlying these effects and to explore its potential as an anticancer agent.

Beyond its therapeutic applications, 1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one has been studied for its use in materials science. Its unique chemical structure makes it an attractive building block for the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymers to enhance their thermal stability and mechanical strength. This versatility opens up new possibilities for the development of functional materials with applications in electronics, coatings, and other industries.

The synthesis of 1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one has been optimized using various methodologies. One common approach involves the condensation of 3-hydroxybenzaldehyde with malononitrile followed by hydrolysis and decarboxylation steps. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce the use of hazardous reagents.

In conclusion, 1-(2,4,6-trihydroxyphenyl)prop-2-en-1-one (CAS No. 2228696-98-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, biochemistry, and materials science. Its unique chemical structure confers it with valuable properties such as anti-inflammatory activity, antioxidant capacity, cytotoxicity against cancer cells, and utility as a building block for advanced materials. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, making it an exciting area of study for scientists and researchers worldwide.